Cas no 122-82-7 (N-(4-Ethoxyphenyl)-3-oxobutanamide)

N-(4-Ethoxyphenyl)-3-oxobutanamide Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-3-oxobutanamide
• AAPP
• Acetoacetic-p-phenetidide
• AcetoAcet-P-Phenitidide
• AcetoAcet-P-Phenetidine
• Acetoacet-p-phenetidide
• p-Acetoacetophenetidide
• 1-aceto-acetyl-amino-4-ethoxy-benzene
• 3-oxo-N-(4'-ethoxyphenyl)butanamide
• 4'-Ethoxyacetoacetanilide
• Acetessigsaeure-p-phenetidid
• acetoacet-4-ethoxyanilide
• acetoacetic acid p-phenetidide
• Ethoxyacetoacetanilide
• N-Acetoacetyl-p-phenetidine
• P-ACETOACETOTOLUIDIDE
• N-Acetoacetyl-4-ethoxyaniline
• N-(4-Ethoxyphenyl)-3-oxo-butanamide
• AKOS B029280
• N-(4-Ethoxyphenyl)
• Acetoacet-p-phenetide
• 4-Ethoxyacetoacetanilide
• BUTANAMIDE, N-(4-ETHOXYPHENYL)-3-OXO-
• Acetoacetanilide, 4'-ethoxy-
• Acetoacetic acid, p-phenetidide
• Acetoacetic acid p-phenetide
• QKC95SNL22
• CBMicro_044781
• acetoacet
• ACETOACET-P-PHENITIDIDE
• EN300-06680
• SR-01000227037
• AKOS000199973
• CS-0196605
• MFCD00043937
• DTXSID5044526
• Tox21_301551
• FT-0621791
• WWROGCAUSKGAMX-UHFFFAOYSA-N
• SCHEMBL2853774
• CHEMBL3184726
• NS00024000
• SR-01000227037-1
• UNII-QKC95SNL22
• VS-01551
• EINECS 204-577-1
• SY033296
• NSC 50630
• BRN 1460198
• WLN: 2OR DMV1V1
• BIM-0044701.P001
• 122-82-7
• AC7819
• N~1~-(4-ETHOXYPHENYL)-3-OXOBUTANAMIDE
• Q27893583
• DTXCID3024526
• NSC-50630
• NSC50630
• J-004864
• NCGC00255849-01
• CAS-122-82-7
• N-(4-ethoxyphenyl)-3-oxo-butanamide
• A2039
• Acetoacetic acid p-phenetidide
• BBL004904
• DB-041690
• p-Acetoacetophenetidide (8CI)
• STK346742
• Acetoacet-p-phenitidide
• p-acetoacetophenetidide
• ACETOACET-P-PHENETIDINE
• ACETOACET-P-PHENETIDIDE
• +Expand

• MDL： MFCD00043937
• InChIKey： WWROGCAUSKGAMX-UHFFFAOYSA-N
• Inchi： 1S/C12H15NO3/c1-3-16-11-6-4-10(5-7-11)13-12(15)8-9(2)14/h4-7H,3,8H2,1-2H3,(H,13,15)
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])C(C([H])([H])[H])=O)=O
• BRN： 1460198

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 2.07590
• PSA: 55.40000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 418.3 ℃ at 760 mmHg
• Melting Point: 102.0 to 106.0 deg-C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 163 °C
• FEMA: 2874
• Density: 1.2200

N-(4-Ethoxyphenyl)-3-oxobutanamide Security Information

• Symbol: GHS06
• RTECS：AK5800000
• Safety Term：6.1(b)
• Safety Instruction： H301
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Hazardous Material transportation number：2811
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Signal Word：dangerous
• HazardClass：6.1(b)

N-(4-Ethoxyphenyl)-3-oxobutanamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides